3-bromo-N-(thiophen-2-ylmethyl)aniline

• Molecular Formula: C11H10BrNS
• Molecular Weight: 268.17 g/mol
• IUPAC Name: 3-bromo-N-(thiophen-2-ylmethyl)aniline
• InChI: InChI=1S/C11H10BrNS/c12-9-3-1-4-10(7-9)13-8-11-5-2-6-14-11/h1-7,13H,8H2
• InChI Key: XFSLZOXQZGWAFV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)NCC2=CC=CS2

Description

3-Bromo-N-(thiophen-2-ylmethyl)aniline is a brominated aniline derivative featuring a thiophene-containing N-substituent. Its structure comprises a 3-bromoaniline core, where the amine group is alkylated with a thiophen-2-ylmethyl moiety. This compound is synthesized via reductive amination, as demonstrated in the reaction of 3-bromothiophene-2-carboxaldehyde with aniline under catalytic conditions, yielding the product as a yellow liquid with 88% purity . Key spectroscopic data include IR absorption bands at 3410 cm⁻¹ (N-H stretch) and 1600 cm⁻¹ (C=C aromatic vibrations), confirming its structural integrity . The bromine atom at the meta position of the aniline ring and the electron-rich thiophene substituent make this compound a versatile intermediate for further functionalization, particularly in cross-coupling reactions or pharmaceutical synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-bromo-N-(thiophen-2-ylmethyl)aniline typically involves the following steps:

Thiophen-2-ylmethylation: The thiophene ring is introduced via a nucleophilic substitution reaction, where thiophen-2-ylmethyl chloride reacts with the brominated aniline in the presence of a base such as potassium carbonate.

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the general approach would involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions, using continuous flow reactors, and ensuring the purity of the final product through recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

3-bromo-N-(thiophen-2-ylmethyl)aniline can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives, depending on the reagents used.

Common Reagents and Conditions

Substitution: Reagents like sodium hydride (NaH) or potassium tert-butoxide (KOtBu) can be used to facilitate nucleophilic substitution.

Oxidation: Oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be employed.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted anilines, while oxidation and reduction can lead to different functionalized derivatives.

Scientific Research Applications

3-bromo-N-(thiophen-2-ylmethyl)aniline has several applications in scientific research:

Medicinal Chemistry: It is used as a building block for the synthesis of potential pharmaceutical compounds, particularly those targeting specific receptors or enzymes.

Materials Science: The compound’s unique structure makes it suitable for the development of organic semiconductors and other advanced materials.

Biological Studies: Researchers use this compound to study its interactions with biological molecules and its potential as a therapeutic agent.

Mechanism of Action

The mechanism of action of 3-bromo-N-(thiophen-2-ylmethyl)aniline involves its interaction with specific molecular targets, such as enzymes or receptors. The bromine atom and thiophene ring play crucial roles in binding to these targets, influencing the compound’s biological activity. The exact pathways and molecular targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare 3-bromo-N-(thiophen-2-ylmethyl)aniline with structurally related aniline derivatives, focusing on substituent effects, synthesis, and physicochemical properties.

Key Comparison Points:

In contrast, the 4-nitrophenyl group in 3-bromo-N-(4-nitrophenyl)aniline is strongly electron-withdrawing, which may reduce nucleophilicity at the nitrogen center but improve stability in acidic conditions . The 2-fluorobenzyl substituent in 3-bromo-N-(2-fluorobenzyl)aniline combines moderate electron-withdrawing effects (fluorine) with steric bulk, likely influencing reactivity in subsequent alkylation or arylation reactions .

Synthetic Methodologies :

• Reductive amination (used for the target compound) offers high yields (88%) and mild reaction conditions . In contrast, the desulfinylative Smiles rearrangement (for 3-bromo-N-(4-nitrophenyl)aniline) requires precise control of reaction parameters but achieves good regioselectivity .

Physical Properties :

• The target compound is isolated as a yellow liquid , likely due to the flexible thiophen-2-ylmethyl group reducing crystallinity. In contrast, 3-bromo-N-(4-nitrophenyl)aniline forms an orange solid , attributed to strong intermolecular interactions (e.g., hydrogen bonding involving the nitro group) .

Reactivity in Cross-Coupling Reactions: The 3-bromo substituent on the aniline ring is a reactive site for Suzuki-Miyaura or Ullmann couplings. Comparatively, 3-bromo-N-(2-fluorobenzyl)aniline may exhibit altered reactivity due to steric hindrance from the fluorobenzyl group .

Spectroscopic Distinctions :

• The nitro group in 3-bromo-N-(4-nitrophenyl)aniline causes significant deshielding in ¹H NMR (δ 8.55 ppm for NH), whereas the thiophene substituent in the target compound results in distinct IR absorptions (e.g., 1501 cm⁻¹ for C-S stretching) .

Biological Activity

3-bromo-N-(thiophen-2-ylmethyl)aniline is an organic compound with potential therapeutic applications due to its unique structural features. The compound consists of a brominated aniline moiety linked to a thiophen-2-ylmethyl group, which contributes to its electronic properties and reactivity. This article explores the biological activity of this compound, focusing on its pharmacological potential, synthesis, and comparative studies with similar compounds.

Chemical Structure and Properties

The molecular formula of 3-bromo-N-(thiophen-2-ylmethyl)aniline is C$_{11}$H$_{10}$BrN$_{1}$S$_{1}$, with a molecular weight of 268.17 g/mol. The presence of the bromine atom at the 3-position of the aniline ring is crucial for its biological activity, as it influences the compound's interactions with various biological targets.

Biological Activity

Research on 3-bromo-N-(thiophen-2-ylmethyl)aniline indicates its potential as a therapeutic agent. Preliminary studies suggest that compounds with similar structures may interact with specific enzymes or receptors, indicating possible pharmacological properties. The unique structure allows for participation in biological interactions critical for drug development.

The biological activity is hypothesized to stem from the compound's ability to inhibit certain enzymes or proteins, leading to various biological effects. For instance, related compounds have shown efficacy in inhibiting MmpL3 function, a target for treating nontuberculous mycobacterial infections .

Comparative Analysis

A comparative analysis of structurally similar compounds reveals important insights into the biological activity of 3-bromo-N-(thiophen-2-ylmethyl)aniline:

Compound Name	Structure Features	Unique Aspects
N-(thiophen-2-ylmethyl)aniline	Lacks bromine substituent	Potentially less reactive than its brominated counterpart
3-chloro-N-(thiophen-2-ylmethyl)aniline	Chlorine instead of bromine	May exhibit different reactivity patterns
4-bromo-N-(thiophen-2-ylmethyl)aniline	Bromine at different position	Could lead to distinct biological activities

This table highlights the significance of the bromine substituent in enhancing the reactivity and potential applications of 3-bromo-N-(thiophen-2-ylmethyl)aniline compared to its analogs.

Synthesis

The synthesis of 3-bromo-N-(thiophen-2-ylmethyl)aniline typically involves several steps, including:

• Formation of the Thiophene Derivative : Starting from thiophene derivatives, various synthetic routes can be employed.
• Bromination Reaction : Bromination at the aniline ring is performed under controlled conditions to ensure selectivity.
• Final Coupling Reaction : The final product is obtained through coupling reactions that link the thiophene moiety with the aniline segment.

Case Studies

Several studies have examined compounds related to 3-bromo-N-(thiophen-2-ylmethyl)aniline:

• Antimicrobial Activity : Compounds with similar thiophene and aniline structures have demonstrated significant antimicrobial properties against various bacterial strains, suggesting that 3-bromo-N-(thiophen-2-ylmethyl)aniline may also possess such activity .
• Cytotoxicity Studies : Research has indicated that thiophene derivatives can exhibit cytotoxic effects against cancer cell lines. For instance, some derivatives showed MIC values ranging from 0.06 to 9.9 μg/mL against bacterial species, indicating potential anticancer properties .